Cas no 67801-68-7 (disodium di-2-naphthylmethanedisulphonate)

disodium di-2-naphthylmethanedisulphonate structure
67801-68-7 structure
Product Name:disodium di-2-naphthylmethanedisulphonate
CAS No:67801-68-7
MF:C21H14Na2O6S2
MW:472.441805362701
CID:967098
PubChem ID:105665
Update Time:2025-04-19

disodium di-2-naphthylmethanedisulphonate Chemical and Physical Properties

Names and Identifiers

    • disodium di-2-naphthylmethanedisulphonate
    • Di-2-naphthalenyl methanedisulfonic acid, disodium salt
    • disodium dinaphthalen-2-ylmethanedisulfonate
    • Methanedisulfonic acid, 1,1-di-2-naphthalenyl-, sodium salt (1:2)
    • Methanedisulfonic acid, di-2-naphthalenyl-, disodium salt
    • 67801-68-7
    • NS00053688
    • DTXSID8070629
    • EINECS 267-188-6
    • UPUGCJSMZARLEL-UHFFFAOYSA-L
    • Inchi: 1S/C21H16O6S2.2Na/c22-28(23,24)21(29(25,26)27,19-11-9-15-5-1-3-7-17(15)13-19)20-12-10-16-6-2-4-8-18(16)14-20;;/h1-14H,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
    • InChI Key: UPUGCJSMZARLEL-UHFFFAOYSA-L
    • SMILES: S(C(C1C=CC2C=CC=CC=2C=1)(C1C=CC2C=CC=CC=2C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 472.00282
  • Monoisotopic Mass: 472.00271907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 699
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 114.4
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